4-(1H-benzoimidazol-2-ylmethoxy)-2-chloro-5-methoxy-benzaldehyde

• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-ylmethoxy)-2-chloro-5-methoxybenzaldehyde
• InChI: InChI=1S/C16H13ClN2O3/c1-21-14-6-10(8-20)11(17)7-15(14)22-9-16-18-12-4-2-3-5-13(12)19-16/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: GDPBIUINUASDKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=O)Cl)OCC2=NC3=CC=CC=C3N2

Description

4-(1H-benzoimidazol-2-ylmethoxy)-2-chloro-5-methoxy-benzaldehyde is a useful research compound. Its molecular formula is C16H13ClN2O3 and its molecular weight is 316.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-4-hydroxy-5-methoxy-benzaldehyde (136, 2.30 g, 0.0123 mol) was dissolved in N,N-dimethylformamide (89.5 mL, 1.16 mol) and sodium hydride (60% dispersion in mineral oil, 541 mg, 0.0135 mol) was added. After 20 minutes, 2-chloromethyl-1H-benzoimidazole (106, 2.05 g, 0.0123 mol) was added to the reaction. The reaction was stirred at 80° C. overnight. The reaction was concentrated in vacuo to an oil. Ethyl acetate was added and washed with saturated sodium bicarbonate and brine. The organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 30-70% ethyl acetate in hexane over 30 minutes to provide a white solid (137, 1.79 g, 46%). MS (ESI) [M+H+]+=317.1, 319.1.